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Compound of Interest

Compound Name:
3-Chloropropylamine

hydrochloride

Cat. No.: B046521 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 3-Chloropropylamine hydrochloride (CAS No. 6276-54-6), ensuring the safety of

laboratory personnel and environmental compliance. This procedure is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
3-Chloropropylamine hydrochloride is a skin and eye irritant and may cause respiratory

irritation.[1][2][3][4][5] Adherence to safety protocols is critical during handling and disposal.
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Identifier Hazard Information Safety Recommendations

CAS Number 6276-54-6

Personal Protective Equipment

(PPE): Wear protective gloves,

chemical-resistant lab coat,

and safety goggles or a face

shield.[1][3]

GHS Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory System)[1][6]

Handling: Use only in a well-

ventilated area, preferably

within a chemical fume hood.

Avoid breathing dust.[1][7]

Hazard Pictogram GHS07 (Exclamation Mark)[6]

Storage: Keep container tightly

closed in a dry, cool, and well-

ventilated place. Store locked

up.[1]

Incompatibilities Strong oxidizing agents[1]

First Aid (Eyes): Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen chloride gas[1][7]

First Aid (Skin): Wash off

immediately with soap and

plenty of water while removing

all contaminated clothing.[1]

Step-by-Step Disposal Protocol
Disposal of 3-Chloropropylamine hydrochloride and its contaminated containers must be

handled through an approved hazardous waste program. As a chlorinated organic compound, it

is classified as halogenated organic waste.[8][9]

Step 1: Waste Identification and Segregation
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Identify: Clearly label 3-Chloropropylamine hydrochloride waste. This includes the pure

chemical, solutions, and any materials contaminated with it (e.g., gloves, weigh boats, paper

towels).

Segregate: This is a critical step. Collect halogenated organic waste in a dedicated waste

container, separate from all other waste streams.[8][9]

DO NOT mix with non-halogenated organic waste.[9]

DO NOT mix with aqueous, acidic, or basic waste.[10][11]

DO NOT mix with oxidizing agents.[1][10]

Step 2: Waste Collection and Container Management

Select Container: Use a compatible, leak-proof container, such as a polyethylene carboy or

bottle, provided by your institution's environmental health and safety (EHS) department.[8]

[10] Do not use metal cans, as halogenated solvents can produce acids that corrode metal.

[10]

Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is

added.[9] Fill out the tag completely, listing "3-Chloropropylamine hydrochloride" and its

concentration.

Collection: When adding waste, work within a chemical fume hood to minimize inhalation

exposure.[9] Keep the waste container closed at all times, except when adding waste.[9][12]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[9][11] The container must be kept in secondary containment to prevent spills.

[10][11]

Step 3: Arranging for Disposal

Contact EHS: Do not attempt to dispose of this chemical yourself. The primary disposal

method is to "dispose of contents/container to an approved waste disposal plant."[1]
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Professional Service: You must contact a licensed professional waste disposal service,

typically coordinated through your institution's EHS office, to arrange for pickup and disposal.

[7]

Incineration: Halogenated organic wastes are typically disposed of via high-temperature

incineration in a specially permitted hazardous waste incinerator equipped with afterburners

and scrubbers to handle the resulting hydrogen chloride gas.[7][8]

Environmental Protection: Under no circumstances should this chemical or its containers be

disposed of down the drain or in regular trash.[1][7][10] Do not let the product enter the

environment.[1]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-
Chloropropylamine hydrochloride.
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Caption: Disposal workflow for 3-Chloropropylamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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